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Compound of Interest

Compound Name: 2-(Cyclopentyloxy)acetic acid

Cat. No.: B1356524

Technical Support Center: Synthesis of 2-
(Cyclopentyloxy)acetic acid

Welcome to the technical support center for the synthesis of 2-(Cyclopentyloxy)acetic acid.
This guide is designed for researchers, scientists, and professionals in drug development.
Here, we address common challenges encountered during the synthesis, providing in-depth,
field-proven insights in a direct question-and-answer format to facilitate your experimental
success.

Section 1: Reaction Strategy and Core Principles

The synthesis of 2-(Cyclopentyloxy)acetic acid is most commonly achieved via the
Williamson ether synthesis. This venerable and reliable method involves the reaction of a
deprotonated alcohol (an alkoxide) with an organohalide. In this specific synthesis, the alkoxide
of cyclopentanol reacts with a haloacetic acid, typically chloroacetic acid, in the presence of a
strong base.

The overall reaction is as follows:

Caption: Troubleshooting decision tree for low yield issues.

Section 5: Physical & Chemical Properties

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1356524?utm_src=pdf-interest
https://www.benchchem.com/product/b1356524?utm_src=pdf-body
https://www.benchchem.com/product/b1356524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimizat?qn

Check Availability & Pricing

Property Value Reference
CAS Number 95832-60-3
Molecular Formula C7H1203
Molecular Weight 144.17 g/mol
Boiling Point 147 °C (at 11 Torr)
Density 1.115 g/cm3
References

e Chemsrc. 2-(Cyclopentyloxy)acetic Acid | CAS#:95832-60-3. [Link]
o Master Organic Chemistry. The Williamson Ether Synthesis. [Link]
o The Williamson Ether Synthesis. [Link]
o Master Organic Chemistry. The Williamson Ether Synthesis. [Link]
o MiraCosta College. Chemistry 211 Experiment 4. [Link]
o Recrystalliz
o Chemistry Steps. Williamson Ether Synthesis. [Link]
o Williamson Ether Synthesis. [Link]

 To cite this document: BenchChem. [Troubleshooting common issues in 2-
(Cyclopentyloxy)acetic acid synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356524#troubleshooting-common-issues-in-2-
cyclopentyloxy-acetic-acid-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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